Cas no 62199-62-6 (2,2,4,4,6-Pentamethylheptane)

2,2,4,4,6-Pentamethylheptane Properties

Names and Identifiers

• 2,2,4,4,6-Pentamethylheptane
• 2,2,4,4,6-Pentamethyl-heptan
• 2,2,4,4,6-pentamethyl-heptane
• EINECS 263-451-4
• heavy alkylate
• Heptane,2,2,4,4,6-pentamethyl
• Y6GD2HP5GQ
• Heptane, 2,2,4,4,6-pentamethyl-
• 62199-62-6
• AKOS006317163
• NS00034958
• UNII-Y6GD2HP5GQ
• DTXSID9069550
• +Expand

• InChIKey： NOFQKTWPZFUCOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H26/c1-10(2)8-12(6,7)9-11(3,4)5/h10H,8-9H2,1-7H3
• SMILES： CC(C)(CC(C)(C)CC(C)C)C

Computed Properties

• Exact Mass: 170.20300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 170.203451
• Heavy Atom Count: 12
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.49490
• PSA: 0.00000
• Refractive Index: 1.4254
• Boiling Point: 185.6°C
• Melting Point: -50.8°C (estimate)
• Flash Point: 186.6 °C at 760 mmHg
• Density: 0.7566